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Compound of Interest

Compound Name: LY294002 hydrochloride

Cat. No.: B1662580

Essential Safety and Handling of LY294002
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of the Potent Kinase Inhibitor, LY294002 Hydrochloride.

LY294002 hydrochloride is a potent and widely used multi-kinase inhibitor, notably targeting
phosphoinositide 3-kinases (P13Ks).[1][2] While a Safety Data Sheet (SDS) may classify the
substance as not hazardous under the Globally Harmonized System (GHS), its significant
biological activity necessitates careful handling to prevent unintended exposure and ensure
laboratory safety.[3] This guide provides essential procedural information for the safe use and
disposal of LY294002 hydrochloride in a research setting.

Hazard Assessment and Key Biological Data

LY294002 hydrochloride is a cell-permeable compound that acts as a competitive inhibitor at
the ATP-binding site of various kinases.[4] Its primary targets are the class | PI3K isoforms, but
it also inhibits other kinases such as casein kinase 2 (CK2), mTOR, and DNA-dependent
protein kinase (DNA-PK).[2][5] The compound is known to induce apoptosis and autophagy in
various cell lines.[5] Given its potent biological effects, it should be handled with the appropriate
precautions for a bioactive small molecule.

Quantitative Data Summary:
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Property Value Source
Molecular Weight 343.81 g/mol [1][5]
CAS Number 934389-88-5 [11[3]
Purity >98-99% (HPLC) [11[4]
Soluble in DMSO (up to 25
Solubility mM), slightly soluble in [1][5]
acetonitrile and water
Store at room temperature or
Storage Temperature -20°C as per manufacturer's [1][4]
instructions
ICso0 Values for Key Targets:
Target ICso0 Source
PI3Ka 0.5-0.73 uM [1][2]
PI3KP 0.31-0.97 uM [1][2]
PI3K3 0.57 - 1.06 pM [11[2]
PI3Ky 6.60 UM [1]
CK2 98 nM [2]
DNA-PK 1.4-6uM [2][5]

Operational and Disposal Plans

The following procedural guidance outlines the necessary steps for handling LY294002

hydrochloride from receipt to disposal, ensuring minimal exposure and maintaining a safe

laboratory environment.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is crucial when handling potent compounds, regardless of their

formal hazard classification. The following PPE should be worn at all times when handling

LY294002 hydrochloride.

PPE Category

Specification

Rationale

Hand Protection

Double nitrile gloves
(chemotherapy-rated

recommended)

Prevents skin contact and
absorption. The outer glove
should be removed
immediately after handling the

compound.

Eye Protection

Chemical splash goggles

Protects eyes from potential
splashes of the compound in

solid or solution form.

Body Protection

Fully buttoned laboratory coat

Prevents contamination of

personal clothing.

Respiratory Protection

N95 respirator or higher

Recommended when handling
the powder outside of a
certified chemical fume hood to

prevent inhalation.

Experimental Workflow and Handling Protocols

The handling of LY294002 hydrochloride should follow a structured workflow to ensure safety

and experimental integrity.
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1. Receiving and Inspection 4. Secure Storage 5. Preparation of Working Solutions 7. Decontamination
- Inspect package for damage. - Store according to manufacturer's instructions. - Perform dilutions in a fume hood. - Clean work surfaces and equipment.
- Verify compound identity. - Clearly label with contents and hazards. - Use appropriate solvents (e.g., DMSO). - Use an appropriate deactivating agent if available.
\ x y
2. Don Full PPE 6. Experimental Use 8. Waste Segregation
- Lab coat, double gloves, goggles. - Add compound to cell culture or assay. - Collect all contaminated materials.
- N95 if handling powder in open air. - Maintain PPE throughout the experiment. - Separate solid and liquid waste.
\ v
3. Weighing and Reconstitution 9. Chemical Waste Disposal
- Handle powder in a chemical fume hood. - Dispose of waste according to institutional guidelines.
- Use dedicated equipment. - Do not dispose down the drain.

Click to download full resolution via product page
Caption: Workflow for Safe Handling of LY294002 Hydrochloride.
Step-by-Step Guidance:

e Receiving and Inspection: Upon receipt, visually inspect the external packaging for any signs
of damage. Before opening, put on a lab coat, single pair of nitrile gloves, and safety
glasses. Open the shipping container in a designated area, such as on a disposable bench
liner or within a chemical fume hood. Verify that the compound name and CAS number on

the vial match your order.

» Donning Full PPE: Before handling the solid compound or concentrated stock solutions, don
the full recommended PPE, including a lab coat, double nitrile gloves, and chemical splash
goggles. An N95 respirator is recommended if weighing the powder outside of a certified

chemical fume hood.
e Weighing and Reconstitution:

o Preparation of Stock Solutions: The following is a general guide for preparing stock
solutions. Always refer to the batch-specific molecular weight on the Certificate of

Analysis.
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= To prepare a 10 mM stock solution, dissolve 3.44 mg of LY294002 hydrochloride in 1
mL of DMSO.

» Slight warming may be necessary for complete solubilization.[4]

o Procedure: Conduct all weighing and initial reconstitution of the powdered compound
within a certified chemical fume hood to minimize the risk of inhalation. Use dedicated
spatulas and weighing boats.

Secure Storage: Store the solid compound and stock solutions as recommended by the
manufacturer, typically at room temperature or -20°C.[1][4] Ensure the container is clearly
labeled with the compound name, concentration, solvent, date, and appropriate hazard
warnings. Stock solutions in DMSO are generally stable for up to 6 months when stored at
-20°C.[4]

Preparation of Working Solutions: Prepare all dilutions from the concentrated stock solution
in a chemical fume hood.

Experimental Use: When adding the compound to your experimental system (e.qg., cell
culture plates), continue to wear appropriate PPE.

Decontamination: After handling, decontaminate all surfaces and equipment. Wipe down the
work area in the fume hood and any non-disposable equipment with an appropriate cleaning
agent.

Waste Segregation: Collect all disposable materials that have come into contact with
LY294002 hydrochloride, including gloves, pipette tips, and tubes, in a designated
hazardous waste container.

Chemical Waste Disposal:

o Solid Waste: Dispose of contaminated solid waste (e.g., gloves, tubes, paper towels) in a
clearly labeled hazardous chemical waste container.

o Liquid Waste: Collect all liquid waste containing LY294002 hydrochloride, including
unused stock solutions and experimental media, in a sealed and clearly labeled hazardous
liquid waste container.
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o Disposal Protocol: Follow all institutional and local regulations for the disposal of chemical
waste. Do not pour solutions containing LY294002 hydrochloride down the drain. For
unused medicine, if a take-back program is not available, the FDA recommends mixing the
compound with an unappealing substance like coffee grounds or cat litter, sealing it in a
plastic bag, and disposing of it in the trash.[6] However, for a research laboratory setting,
disposal as hazardous chemical waste is the more appropriate and recommended
procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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